N-[1-(4-methylsulfinylphenyl)ethyl]-1-(oxolan-2-ylmethyl)pyrazol-4-amine

• IUPAC Name: N-[1-(4-methylsulfinylphenyl)ethyl]-1-(oxolan-2-ylmethyl)pyrazol-4-amine
• InChI: InChI=1S/C17H23N3O2S/c1-13(14-5-7-17(8-6-14)23(2)21)19-15-10-18-20(11-15)12-16-4-3-9-22-16/h5-8,10-11,13,16,19H,3-4,9,12H2,1-2H3
• InChI Key: XILXADGEXYSNLO-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)S(=O)C)NC2=CN(N=C2)CC3CCCO3
• Molecular Formula: C17H23N3O2S
• Molecular Weight: 333.5 g/mol

Description

N-[1-(4-methylsulfinylphenyl)ethyl]-1-(oxolan-2-ylmethyl)pyrazol-4-amine is a chemical compound that has been the subject of scientific research due to its potential therapeutic properties. This compound is also known as NS-398 and belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs).

Mechanism of Action

NS-398 selectively inhibits COX-2 activity, which leads to a decrease in the production of prostaglandins. Prostaglandins are involved in inflammation and pain, and their inhibition leads to a reduction in these symptoms. COX-2 is also involved in the production of thromboxane A2, which plays a role in platelet aggregation and vasoconstriction. The inhibition of COX-2 by NS-398 leads to a decrease in thromboxane A2 production, which can have a beneficial effect in cardiovascular diseases.
Biochemical and Physiological Effects:
NS-398 has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has been studied in animal models of inflammation and pain, and has been shown to reduce these symptoms. NS-398 has also been studied for its effects on platelet aggregation and vasoconstriction, and has been shown to have a beneficial effect in cardiovascular diseases. NS-398 has been shown to have a good safety profile in animal studies.

Advantages and Limitations for Lab Experiments

NS-398 has several advantages for lab experiments. It is a selective COX-2 inhibitor, which allows for the study of the specific effects of COX-2 inhibition. NS-398 has also been extensively studied in animal models, which allows for the translation of these findings to humans. However, NS-398 has some limitations for lab experiments. It is a synthetic compound, which can limit its availability and increase its cost. NS-398 also has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

NS-398 has several potential future directions for research. It has been studied for its potential therapeutic effects in various diseases, including cancer, Alzheimer's disease, and cardiovascular diseases. NS-398 has also been studied for its effects on platelet aggregation and vasoconstriction, which can have a beneficial effect in cardiovascular diseases. Future research could focus on the optimization of the synthesis of NS-398 to increase its availability and decrease its cost. Further studies could also investigate the safety and efficacy of NS-398 in human clinical trials.

Synthesis Methods

NS-398 can be synthesized by reacting 4-methylsulfinylphenylacetic acid with oxalyl chloride to obtain the corresponding acid chloride. The acid chloride is then reacted with 1-(2-oxoethyl)pyrazole to form the NS-398 compound. The synthesis of NS-398 has been optimized to obtain a high yield of the compound with high purity.

Scientific Research Applications

NS-398 has been extensively studied for its potential therapeutic effects in various diseases. It has been shown to have anti-inflammatory, analgesic, and antipyretic properties. NS-398 inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation and pain. NS-398 has been studied for its potential use in the treatment of cancer, Alzheimer's disease, and cardiovascular diseases.